
tripropyl phosphate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tripropyl phosphate

Cat. No.: B103840 Get Quote

In-Depth Technical Guide: Tripropyl Phosphate
This guide provides core technical data on tripropyl phosphate, focusing on its fundamental

chemical properties. The information is intended for researchers, scientists, and professionals

in drug development who require precise and reliable data for their work.

Chemical Identity and Properties
Tripropyl phosphate, an organophosphorus compound, serves various roles in industrial and

laboratory settings, including as a flame retardant and plasticizer.[1] Its physical state is a

colorless liquid.[2]

Below is a summary of its key quantitative chemical identifiers and properties.

Property Value Source

Molecular Formula C9H21O4P [3][4]

Linear Formula (CH3CH2CH2O)3P(O)

Molecular Weight 224.23 g/mol [2][5]

Exact Mass 224.11774614 Da [2]

CAS Registry Number 513-08-6 [3][4]
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Logical Relationship of Chemical Identifiers
The chemical formula and structure of a molecule are fundamental to determining its molecular

weight and other physical properties. The logical flow from formula to physical characteristics is

a foundational concept in chemistry.
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Caption: Relationship between chemical formula, structure, and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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